Cas no 1525511-29-8 (1-2-(2-chloro-5-methylphenyl)ethylpiperazine)

1-2-(2-Chloro-5-methylphenyl)ethylpiperazine is a specialized organic compound featuring a piperazine core substituted with a 2-(2-chloro-5-methylphenyl)ethyl group. This structure imparts unique reactivity and potential utility in pharmaceutical and chemical synthesis applications. The chloro and methyl substituents on the phenyl ring enhance its versatility as an intermediate, enabling selective modifications for targeted molecular designs. Its well-defined chemical properties make it suitable for research in medicinal chemistry, particularly in the development of bioactive molecules. The compound's stability and functional group compatibility further support its use in controlled synthetic pathways, offering researchers a reliable building block for complex organic frameworks.

1-2-(2-chloro-5-methylphenyl)ethylpiperazine structure

1525511-29-8 structure

Product Name:1-2-(2-chloro-5-methylphenyl)ethylpiperazine

CAS No:1525511-29-8

MF:C₁₃H₁₉ClN₂

MW:238.756362199783

CID:5900078

PubChem ID:82511122

Update Time:2025-10-19

1-2-(2-chloro-5-methylphenyl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

- 1-2-(2-chloro-5-methylphenyl)ethylpiperazine
- EN300-1976429
- 1-[2-(2-chloro-5-methylphenyl)ethyl]piperazine
- 1525511-29-8
- Inchi： 1S/C13H19ClN2/c1-11-2-3-13(14)12(10-11)4-7-16-8-5-15-6-9-16/h2-3,10,15H,4-9H2,1H3
- InChI Key： WXRXZCULINCWJA-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C)C=C1CCN1CCNCC1

Computed Properties

Exact Mass: 238.1236763g/mol
Monoisotopic Mass: 238.1236763g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 15.3Å²

1-2-(2-chloro-5-methylphenyl)ethylpiperazine Pricemore >>

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